Cas no 4751-41-1 (1H-Benzimidazole,2,2'-(2,5-furandiyl)bis-)

1H-Benzimidazole,2,2'-(2,5-furandiyl)bis- structure
4751-41-1 structure
Product Name:1H-Benzimidazole,2,2'-(2,5-furandiyl)bis-
CAS No:4751-41-1
MF:C18H12N4O
MW:300.314083099365
CID:332153
PubChem ID:78488
Update Time:2025-04-19

1H-Benzimidazole,2,2'-(2,5-furandiyl)bis- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2,2'-(2,5-furandiyl)bis-
    • 2,2'-(2,5-furandiyl)bis-1H-benzimidazole
    • 2-[5-(1H-benzimidazol-2-yl)furan-2-yl]-1H-benzimidazole
    • 2,2'-furan-2,5-diylbis(1H-benzimidazole)
    • CBDivE_014015
    • 4751-41-1
    • SCHEMBL8344938
    • 1H-Benzimidazole, 2,2'-(2,5-furandiyl)bis-
    • EINECS 225-273-5
    • NS00031698
    • 2-[5-(1H-Benzimidazol-2-yl)-2-furyl]-1H-benzimidazole #
    • DTXSID80197169
    • TZHPWEUMBMSGIS-UHFFFAOYSA-N
    • Inchi: 1S/C18H12N4O/c1-2-6-12-11(5-1)19-17(20-12)15-9-10-16(23-15)18-21-13-7-3-4-8-14(13)22-18/h1-10H,(H,19,20)(H,21,22)
    • InChI Key: TZHPWEUMBMSGIS-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1C1=NC2C=CC=CC=2N1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 300.10126
  • Monoisotopic Mass: 300.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.5A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.402
  • Boiling Point: 627.5°Cat760mmHg
  • Flash Point: 352.6°C
  • Refractive Index: 1.764
  • PSA: 70.5
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